Cas no 895023-12-8 (N-(2,5-dimethoxyphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 895023-12-8
• MF: C₂₃H₂₃N₅O₄
• MW: 433.459824800491
• CID: 5944094
• PubChem ID: 18572447
• Update Time: 2025-07-09

N-(2,5-dimethoxyphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(2,5-dimethoxyphenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(2,5-dimethoxyphenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• N-(2,5-dimethoxyphenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 895023-12-8
• AKOS024655398
• F2514-0329

• Inchi： 1S/C23H23N5O4/c1-14-6-5-7-19(15(14)2)28-22-17(11-25-28)23(30)27(13-24-22)12-21(29)26-18-10-16(31-3)8-9-20(18)32-4/h5-11,13H,12H2,1-4H3,(H,26,29)
• InChI Key： IFXOYGDPDGLPCP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CN1C=NC2N(C3=CC=CC(C)=C3C)N=CC=2C1=O

Computed Properties

• Exact Mass: 433.17500423g/mol
• Monoisotopic Mass: 433.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(2,5-Dimethoxyphenyl)-2-1-(2,3-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylacetamide (CAS No. 895023-12-8)

The compound N-(2,5-dimethoxyphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 895023-12-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which are known for their potential applications in drug discovery and development. The molecule's unique structure incorporates multiple functional groups, including methoxy and methyl substituents on aromatic rings, as well as an acetamide group attached to the pyrazolopyrimidine core.

Recent studies have highlighted the importance of pyrazolo[pyrimidine] derivatives in targeting various biological pathways associated with diseases such as cancer and neurodegenerative disorders. The pyrazolo[3,4-d]pyrimidine core is particularly interesting due to its ability to interact with key enzymes and receptors involved in these pathways. For instance, research has shown that this class of compounds can modulate the activity of kinases and other signaling molecules, making them promising candidates for therapeutic interventions.

The presence of the dimethoxyphenyl group in this compound suggests potential interactions with estrogen receptors or other ligand-binding proteins. This is supported by recent findings that methoxy-substituted phenyl groups can enhance the bioavailability and selectivity of drug candidates. Additionally, the dimethylphenyl substituent may contribute to the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and reach intracellular targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced synthetic techniques such as Suzuki-Miyaura coupling or Stille coupling has enabled researchers to construct the complex architecture of this molecule with high precision. These methods not only ensure the formation of the desired product but also allow for fine-tuning of the substituents to optimize pharmacokinetic properties.

From a pharmacological perspective, this compound has been evaluated in various in vitro and in vivo models to assess its efficacy and safety profile. Early-stage studies have demonstrated that it exhibits potent inhibitory activity against specific kinase targets without causing significant cytotoxicity to normal cells. This selectivity is a critical factor in drug development, as it minimizes off-target effects and reduces the risk of adverse reactions.

Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with its target proteins. Techniques such as molecular docking and dynamics simulations have revealed that the acetamide group plays a pivotal role in stabilizing the binding mode by forming hydrogen bonds with key residues on the protein surface. This understanding has guided further optimization efforts aimed at enhancing both affinity and specificity.

In conclusion, N-(2,5-dimethoxyphenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-Ylacetamide (CAS No. 895023-12-8) represents a cutting-edge molecule with immense potential in therapeutic applications. Its unique structure combines multiple functional groups that contribute to its biological activity and pharmacokinetic properties. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.